Cas no 173608-05-4 ([(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride)

• Product Name: [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride
• CAS No: 173608-05-4
• MF: C₂₉H₂₂Cl₂SiZr
• MW: 560.700485706329
• CID: 5162078
• Update Time: 2025-06-12

[(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride Chemical and Physical Properties

Names and Identifiers

• [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride

• Inchi： 1S/C29H22Si.2ClH.Zr/c1-3-30(2,28-24-16-8-4-12-20(24)21-13-5-9-17-25(21)28)29-26-18-10-6-14-22(26)23-15-7-11-19-27(23)29;;;/h3-19H,1H2,2H3;2*1H;/q;;;+6/p-2
• InChI Key： MCXCTLFZLNKAJK-UHFFFAOYSA-L
• SMILES： Cl[Zr+4]123456789([C]%10%11=CC=CC=[C]1%10C2([Si](C13[C]24=CC=CC=[C]52[C]26=CC=CC=[C]712)(C)C=C)[C]18=CC=CC=[C]91%11)Cl

Additional information on [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride

Introduction to [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride (CAS No. 173608-05-4)

The compound [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride, identified by its CAS number 173608-05-4, is a sophisticated organometallic complex that has garnered significant attention in the field of chemical biology and pharmaceutical research. This zirconium-based compound is characterized by its unique structural features, which include a zirconium center coordinated to a bidentate ligand system composed of methyl and vinyl groups, as well as two fluorene units. These structural elements contribute to its remarkable reactivity and make it a valuable tool in the development of advanced materials and catalytic systems.

In recent years, the study of organometallic complexes has seen substantial growth, particularly in the context of catalysis and medicinal chemistry. The zirconium compound in question is no exception, as it has been explored for its potential applications in various chemical transformations, including cross-coupling reactions and polymerization processes. The presence of fluorene moieties in its structure not only enhances its stability but also imparts specific electronic properties, making it suitable for use in optoelectronic devices and organic light-emitting diodes (OLEDs).

The synthesis of [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride involves a series of carefully controlled reactions that highlight the importance of precision in organometallic chemistry. The reaction typically begins with the formation of a zirconocene intermediate, which is then functionalized with methyl and vinyl groups. Subsequent coordination with fluorene derivatives completes the complexation process. This synthetic route underscores the compound's complexity and the expertise required to produce it in high yields and purity.

One of the most compelling aspects of this compound is its role as a catalyst in various organic transformations. For instance, it has been shown to facilitate the coupling of aryl halides with alkenes, a reaction that is crucial in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmaceuticals and agrochemicals, making this zirconium complex an attractive candidate for industrial applications. Additionally, its ability to promote polymerization reactions has opened up new avenues for the development of novel polymeric materials with tailored properties.

The influence of fluorene units on the electronic properties of [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride has also been a subject of extensive research. Fluorene-based ligands are known for their rigidity and electron-donating capabilities, which can significantly affect the reactivity and selectivity of metal complexes. In this context, the compound has been investigated for its potential use in photoredox catalysis, where it can mediate electron transfer processes under light irradiation. Such applications are particularly relevant in green chemistry initiatives, where energy-efficient synthetic methods are highly valued.

Recent studies have also explored the biological activity of this zirconium complex. While it is primarily recognized for its catalytic prowess, researchers have begun to investigate its potential interactions with biological systems. Preliminary findings suggest that certain derivatives of this compound may exhibit properties that are beneficial in drug discovery and development. For example, modifications to the fluorene ligands could lead to compounds with enhanced bioavailability or targeted delivery mechanisms. These possibilities highlight the need for further exploration into the biological implications of organometallic complexes like [(Methyl)(vinyl)silylene-bis(fluoren-9-yl)]zirconium(IV) dichloride.

The future prospects for this compound are promising, given its versatility and adaptability across multiple domains of chemistry. As research continues to uncover new applications and functionalities, it is likely that this zirconium complex will play an increasingly important role in both academic research and industrial processes. Its development underscores the ongoing importance of organometallic chemistry in advancing our understanding and manipulation of matter at the molecular level.